Cas no 66972-02-9 (2-Heptanone, 6-methyl-5-nitro-)

• Product name: 2-Heptanone, 6-methyl-5-nitro-
• CAS No: 66972-02-9
• MF: C₈H₁₅NO₃
• MW: 173.2096
• CID: 1719122
• PubChem ID: 12776959

2-Heptanone, 6-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 6-methyl-5-nitro-
• 6-Methyl-5-nitro-2-heptanone
• 6-methyl-5-nitroheptan-2-one
• 66972-02-9
• DTXSID50509578

• Inchi： InChI=1S/C8H15NO3/c1-6(2)8(9(11)12)5-4-7(3)10/h6,8H,4-5H2,1-3H3
• InChI Key： JSUUOMHKEBQPOH-UHFFFAOYSA-N
• SMILES： CC(C)C(CCC(=O)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21